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Compound of Interest

Compound Name: Allyl octanoate

Cat. No.: B1584829

Essential Safety and Handling Guide for Allyl
Octanoate

This guide provides crucial safety protocols and logistical information for the handling and
disposal of Allyl octanoate (also known as Allyl caprylate), tailored for research and drug
development professionals. Following these procedures is essential for ensuring laboratory
safety and operational integrity.

Hazard Identification and Classification

Allyl octanoate is classified as a hazardous substance. It is harmful if swallowed and toxic
when it comes in contact with the skin.[1][2] It can also cause irritation to the skin, eyes, and
respiratory system.[3][4] The substance is a combustible liquid.[5][6]

Table 1: GHS Hazard Classification for Allyl Octanoate
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Hazard Class Category Hazard Statement

H302: Harmful if swallowed[1]

Acute Toxicity, Oral Category 4 o]
o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 )
skin[1][2]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[2]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o
[rritation irritation[2][7]
Specific target organ toxicity, H335: May cause respiratory
] Category 3 o
single exposure irritation[2]
Flammable Liquids Category 4 H227: Combustible liquid[5]

Personal Protective Equipment (PPE)

To ensure safety when handling Allyl octanoate, the following personal protective equipment
is mandatory. Always inspect PPE for integrity before use.

1. Eye and Face Protection:

o Wear chemical safety goggles or glasses that conform to OSHA's eye and face protection
regulations in 29 CFR 1910.133 or European Standard EN166.[8][9]

o Aface shield may be required for splash-prone operations.
2. Skin Protection:

e Gloves: Wear chemical-impermeable gloves.[1] Always check the manufacturer's
breakthrough time and permeation data to ensure the chosen glove material is appropriate.
Contaminated gloves should be disposed of and replaced immediately.[10]

» Protective Clothing: Wear appropriate protective clothing to prevent skin exposure.[8][11] A
lab coat is standard, but for larger quantities or splash risks, chemical-resistant aprons or
coveralls are recommended.
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3. Respiratory Protection:

o All handling should occur in a well-ventilated area, preferably within a chemical fume hood,

to avoid inhalation of vapors.[1][8][12]

e If ventilation is inadequate or exposure limits are exceeded, use a NIOSH/MSHA or

European Standard EN 149 approved respirator.[8][11]

Table 2: Recommended Personal Protective Equipment

Protection Type

Specification

Rationale

Chemical safety goggles, Face

Protects against splashes and

Eye/Face ) S

shield eye irritation.[3][7]

) ) Prevents skin contact; Allyl
Hand Chemical-resistant gloves ] )
octanoate is toxic dermally.[1]
] ] Prevents skin contact and

Lab coat, Chemical-resistant o

Body contamination of personal

apron/coveralls

clothing.[3][13]

Respiratory

Use in a chemical fume hood

Prevents inhalation of vapors
which can cause respiratory

irritation.[3]

Operational and Disposal Plans

A systematic approach to handling, storage, and disposal is critical.

Handling and Storage Protocol

Receipt and Storage:

o Upon receipt, inspect containers for damage or leaks.

» Store in a cool, dry, and well-ventilated place away from heat, sparks, or open flames.[8][12]

o Keep containers tightly sealed to prevent leakage and contamination.[1]
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o Store separately from incompatible materials such as strong oxidizing agents, bases, and
peroxides.[4][14]

Handling Procedure:

Always handle Allyl octanoate within a designated area, such as a chemical fume hood, to
ensure adequate ventilation.[8]

e Do not eat, drink, or smoke in the handling area.[1][3]
e Wash hands thoroughly after handling the chemical.[1][13]

o Use non-sparking tools and explosion-proof equipment, as the material is combustible.[1][8]
[14]

e Ground and bond containers when transferring material to prevent static discharge.[14]

First Aid Measures

Immediate response is critical in case of exposure.

Table 3: First Aid Procedures for Allyl Octanoate Exposure
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Exposure Route Immediate Action

Take off immediately all contaminated clothing.
Skin Contact [1] Wash the affected area with plenty of soap

and water.[1] Seek emergency medical help.[1]

Rinse cautiously with pure water for at least 15

minutes.[1] Remove contact lenses if present
Eye Contact . o L

and easy to do. Continue rinsing. If eye irritation

persists, get medical advice/attention.[7]

Rinse mouth with water.[1] Do NOT induce

vomiting.[1] Never give anything by mouth to an

Ingestion ) ]
unconscious person.[1] Call a doctor or Poison
Control Center immediately.[1]
Move the victim into fresh air.[1] If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation

artificial respiration.[1][11] Seek immediate

medical attention.[14]

Spill and Disposal Plan

Accidental Release Measures:

Evacuate: Immediately evacuate personnel from the spill area.[1]
o Ventilate: Ensure the area is well-ventilated.

« Control Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks).[1][14]
Use spark-proof tools.[1][8]

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical
enter drains.[1]

o Absorption: Soak up the spill with an inert absorbent material such as sand, vermiculite, or
earth.[8][12]
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o Collection: Collect the absorbed material and place it into a suitable, closed, and labeled

container for disposal.[1]

Immediate Actions

Evacuate Area

;

Ventilate & Remove
Ignition Sources

;

Don Appropriate PPE

Containment & Cleanup

Contain Spill
(Prevent Spread)

:

Absorb with
Inert Material

:

Collect Waste into
Sealed Container

Post-Cleanup

Decontaminate Area
& Equipment

;

Dispose of Waste per
Regulations

l

Report Incident
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Caption: Workflow for handling a chemical spill of Allyl octanoate.

Disposal Considerations:

e Product and contaminated materials must be disposed of as hazardous waste.

o Disposal should be carried out by a licensed waste disposal company in accordance with
local, regional, and national regulations.[1][7]

» Do not dispose of the chemical into the environment or drains.[1]

o Contaminated packaging should be treated as the product itself and disposed of accordingly.

[7]

Table 4: Physical and Chemical Properties of Allyl Octanoate

Property Value Source

Molecular Formula C11H2002 [4][15][16]

Molecular Weight 184.27 g/mol [2][15]
Colorless to pale yellow oily

Appearance o [2][3]
liquid

Odor Fruity, pineapple-like [3][12]

Boiling Point 87-88 °C @ 6 mm Hg [4]

_ 78.89 °C (174.00 °F) - Closed

Flash Point [3]
Cup

Density 0.881 g/mL at 25 °C [4]

B Insoluble in water; Soluble in

Solubility [2]

ethanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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